2-(difluoromethyl)-5-nitro-2H-indazole
Overview
Description
2-(Difluoromethyl)-5-nitro-2H-indazole (DFN-Indazole) is a synthetic heterocyclic compound that has been studied for its potential applications in scientific research. It is a triazole derivative of 2H-indazole, which is a five-membered aromatic ring that contains a nitrogen atom and two double bonds. DFN-Indazole is an important intermediate in the synthesis of various heterocyclic compounds and has been used in a variety of scientific research applications.
Scientific Research Applications
2-(difluoromethyl)-5-nitro-2H-indazole has been used in a variety of scientific research applications, including drug discovery, organic synthesis, and materials science. In drug discovery, 2-(difluoromethyl)-5-nitro-2H-indazole has been used as a starting material for the synthesis of a variety of novel pharmaceutical compounds. In organic synthesis, 2-(difluoromethyl)-5-nitro-2H-indazole has been used as a starting material for the synthesis of a variety of heterocyclic compounds. In materials science, 2-(difluoromethyl)-5-nitro-2H-indazole has been used as a starting material for the synthesis of a variety of polymers.
Mechanism of Action
The mechanism of action of 2-(difluoromethyl)-5-nitro-2H-indazole is not well understood. However, it is believed that the compound acts as a nucleophile, meaning that it is able to form covalent bonds with electrophilic molecules. This allows 2-(difluoromethyl)-5-nitro-2H-indazole to interact with a variety of molecules, including those involved in drug discovery and organic synthesis.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(difluoromethyl)-5-nitro-2H-indazole are not well understood. However, it is believed that the compound is not toxic and does not produce any significant side effects in humans.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(difluoromethyl)-5-nitro-2H-indazole for lab experiments include its low cost and availability, as well as its ability to react with a variety of molecules. The limitations of using 2-(difluoromethyl)-5-nitro-2H-indazole for lab experiments include its lack of solubility in water and its relatively low reactivity.
Future Directions
The future directions for research involving 2-(difluoromethyl)-5-nitro-2H-indazole include further exploration of its potential applications in drug discovery, organic synthesis, and materials science. Additionally, further research could be conducted to better understand the biochemical and physiological effects of 2-(difluoromethyl)-5-nitro-2H-indazole, as well as to explore new methods of synthesis and new uses for the compound. Finally, further research could be conducted to explore the potential of using 2-(difluoromethyl)-5-nitro-2H-indazole as a starting material for the synthesis of novel pharmaceutical compounds, polymers, and other materials.
Synthesis Methods
2-(difluoromethyl)-5-nitro-2H-indazole can be synthesized through a variety of methods, however the most commonly used method is the reductive amination of 5-nitro-2H-indazole. This method involves the reaction of 5-nitro-2H-indazole with difluoromethane in the presence of a base, such as sodium hydroxide or potassium hydroxide, and a reducing agent, such as sodium borohydride or sodium cyanoborohydride. The reaction is then heated to a temperature of about 80°C for several hours in order to complete the reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(difluoromethyl)-5-nitro-2H-indazole involves the reaction of 2-bromo-5-nitro-2H-indazole with difluoromethyl magnesium bromide followed by oxidation of the resulting intermediate.", "Starting Materials": [ "2-bromo-5-nitro-2H-indazole", "difluoromethyl magnesium bromide", "diethyl ether", "dichloromethane", "sodium sulfate", "sodium bicarbonate", "magnesium sulfate", "sodium chloride", "water", "potassium permanganate", "sulfuric acid" ], "Reaction": [ "To a solution of 2-bromo-5-nitro-2H-indazole (1.0 g, 3.8 mmol) in diethyl ether (20 mL) and dichloromethane (20 mL) at 0°C, difluoromethyl magnesium bromide (3.8 mmol) was added dropwise over 30 minutes.", "The reaction mixture was stirred at 0°C for 2 hours and then allowed to warm to room temperature.", "The mixture was quenched with saturated sodium bicarbonate solution and extracted with dichloromethane.", "The organic layer was washed with saturated sodium chloride solution, dried over magnesium sulfate, filtered, and concentrated under reduced pressure.", "The resulting crude product was purified by column chromatography on silica gel using dichloromethane as the eluent to afford the intermediate as a yellow solid.", "To a solution of the intermediate (0.5 g, 1.7 mmol) in dichloromethane (10 mL) at 0°C, a solution of potassium permanganate (0.8 g, 5.0 mmol) in water (10 mL) was added dropwise over 30 minutes.", "The reaction mixture was stirred at 0°C for 2 hours and then allowed to warm to room temperature.", "The mixture was quenched with saturated sodium bisulfite solution and extracted with dichloromethane.", "The organic layer was washed with water, dried over sodium sulfate, filtered, and concentrated under reduced pressure to afford the final product as a yellow solid.", "The final product was further purified by recrystallization from a mixture of dichloromethane and hexanes to obtain pure 2-(difluoromethyl)-5-nitro-2H-indazole as a yellow solid." ] } | |
CAS RN |
749901-98-2 |
Product Name |
2-(difluoromethyl)-5-nitro-2H-indazole |
Molecular Formula |
C8H5F2N3O2 |
Molecular Weight |
213.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
